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Compound of Interest

Compound Name: [Pyr1]-Apelin-13

CAS No.: 217082-60-5

Cat. No.: B550190

Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the preparation, storage, and experimental use of

[Pyr1]-Apelin-13, a potent endogenous ligand for the APJ receptor.

[Pyr1]-Apelin-13, the pyroglutamated form of Apelin-13, is the predominant and most potent

isoform of the apelin peptide family found in the cardiovascular system and plasma. Its

significant roles in cardiovascular function, fluid homeostasis, and other physiological

processes have made it a key target for therapeutic research and drug development. These

guidelines offer a comprehensive resource for the effective use of [Pyr1]-Apelin-13 in both in

vitro and in vivo experimental settings.

Solution Preparation and Storage
Proper preparation and storage of [Pyr1]-Apelin-13 solutions are critical for maintaining its

biological activity and ensuring experimental reproducibility. The peptide is typically supplied as

a lyophilized powder.

Reconstitution of Lyophilized Powder:
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It is recommended to briefly centrifuge the vial before opening to ensure that the lyophilized

powder is at the bottom. The choice of solvent depends on the intended application.

For in vitro aqueous buffers and cell culture media: Reconstitute [Pyr1]-Apelin-13 in sterile,

distilled water. To aid dissolution, gentle vortexing or sonication may be required.

For organic solvent stock solutions: High-purity dimethyl sulfoxide (DMSO) can be used to

prepare concentrated stock solutions.

Storage Conditions:

To prevent degradation, proper storage of both the lyophilized powder and reconstituted

solutions is essential.

Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C or -80°C Up to 3 years
Store in a desiccator

to keep dry.

Aqueous Solution -80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

DMSO Solution -80°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

Quantitative Data for Solution Preparation:
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Molecular Weight Solvent Maximum Solubility

1533.8 g/mol Water ≥ 1 mg/mL

DMSO ≥ 100 mg/mL

Signaling Pathways
[Pyr1]-Apelin-13 exerts its effects by binding to the G protein-coupled receptor APJ. This

interaction triggers a cascade of intracellular signaling events, primarily through the activation

of Gαi, Gαq, and Gα13 proteins.
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Figure 1: [Pyr1]-Apelin-13 signaling cascade.

Experimental Protocols
The following are detailed protocols for key experiments involving [Pyr1]-Apelin-13.
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In Vitro Vascular Relaxation Assay (Vascular Ring
Assay)
This protocol details the assessment of the vasodilatory effects of [Pyr1]-Apelin-13 on isolated

arterial rings.[1][2]

Materials:

Isolated tissue bath system

Krebs-Henseleit solution (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2,

25 NaHCO3, 11.1 glucose)

Phenylephrine (PE)

[Pyr1]-Apelin-13

95% O2 / 5% CO2 gas mixture

Procedure:

Isolate the thoracic aorta from a rat and cut it into 2-3 mm rings.

Mount the aortic rings in the isolated tissue baths containing Krebs-Henseleit solution,

maintained at 37°C and continuously bubbled with 95% O2 / 5% CO2.

Allow the rings to equilibrate for 60-90 minutes under a resting tension of 1.5-2.0 g, replacing

the buffer every 15-20 minutes.

Pre-contract the aortic rings with a submaximal concentration of phenylephrine (e.g., 1 µM).

Once the contraction has reached a stable plateau, add [Pyr1]-Apelin-13 cumulatively to the

bath in increasing concentrations (e.g., 10⁻¹² to 10⁻⁶ M).

Record the changes in tension after each addition.

Express the relaxation responses as a percentage of the pre-contraction induced by

phenylephrine.
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Figure 2: Workflow for vascular relaxation assay.
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In Vivo Hemodynamic Measurement in Rodents
This protocol describes the procedure for measuring the acute cardiovascular effects of [Pyr1]-
Apelin-13 in anesthetized rats.[3][4]

Materials:

Anesthetized rats (e.g., with isoflurane)

Pressure transducer

Catheters for arterial and venous access

[Pyr1]-Apelin-13 solution in sterile saline

Data acquisition system

Procedure:

Anesthetize the rat and maintain a stable level of anesthesia.

Cannulate the carotid artery for blood pressure measurement and the jugular vein for drug

administration.

Allow the animal to stabilize for at least 30 minutes after surgery.

Record baseline hemodynamic parameters, including mean arterial pressure (MAP) and

heart rate (HR).

Administer a bolus intravenous (IV) injection of [Pyr1]-Apelin-13 at the desired dose (e.g., 1-

300 nmol).

Continuously monitor and record MAP and HR for a defined period post-injection.

For continuous infusion studies, administer [Pyr1]-Apelin-13 at a constant rate (e.g., 0.01 µ

g/min ) and monitor hemodynamic changes over time.[4]

Analyze the data to determine the change in hemodynamic parameters from baseline.
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Cell-Based Signaling Assays
These protocols outline methods to investigate the intracellular signaling events triggered by

[Pyr1]-Apelin-13 in cultured cells expressing the APJ receptor.[3][5]

cAMP Inhibition Assay:

Seed cells (e.g., HEK293-APJ) in a 96-well plate.

Pre-treat cells with a phosphodiesterase inhibitor (e.g., IBMX) for 10-20 minutes.

Stimulate the cells with forskolin to induce cAMP production, in the presence or absence of

varying concentrations of [Pyr1]-Apelin-13.

Incubate for 15-30 minutes at 37°C.

Lyse the cells and measure intracellular cAMP levels using a suitable commercial kit (e.g.,

HTRF, ELISA).

ERK1/2 Phosphorylation Assay (Western Blot):

Seed cells in 6-well plates and grow to 80-90% confluency.

Serum-starve the cells for 4-6 hours.

Treat the cells with different concentrations of [Pyr1]-Apelin-13 for 5-15 minutes.

Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

Determine protein concentration using a BCA assay.

Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

Probe the membrane with primary antibodies against phosphorylated ERK1/2 (p-ERK) and

total ERK1/2.

Incubate with HRP-conjugated secondary antibodies and detect the signal using an

enhanced chemiluminescence (ECL) substrate.
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Quantify band intensities and normalize the p-ERK signal to the total ERK signal.
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Figure 3: Workflow for cell-based signaling assays.

Concluding Remarks
These application notes and protocols provide a foundational guide for the use of [Pyr1]-
Apelin-13 in research. Adherence to these guidelines for solution preparation, storage, and

experimental execution will contribute to the generation of reliable and reproducible data,

advancing our understanding of the apelin system and its therapeutic potential. Researchers

should always optimize protocols for their specific cell types, tissues, and experimental

conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b550190?utm_src=pdf-custom-synthesis#bc-rfq
https://acikerisim.uludag.edu.tr/server/api/core/bitstreams/a24a7cac-eaba-4b95-b8ba-3dd4eec55e9e/content
https://pubmed.ncbi.nlm.nih.gov/34602456/
https://pubmed.ncbi.nlm.nih.gov/34602456/
https://www.frontiersin.org/journals/neuroscience/articles/10.3389/fnins.2017.00092/full
https://www.frontiersin.org/journals/neuroscience/articles/10.3389/fnins.2017.00092/full
https://pubmed.ncbi.nlm.nih.gov/15364861/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Apelin_13_In_Vitro_Cell_Based_Assays.pdf
https://www.benchchem.com/product/b550190/docs#pyr1-apelin-13-comprehensive-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b550190/docs#pyr1-apelin-13-comprehensive-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b550190/docs#pyr1-apelin-13-comprehensive-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b550190/docs#pyr1-apelin-13-comprehensive-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b550190?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b550190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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